tert-Butyl 2-(tetrahydro-2H-pyran-4-yl)hydrazinecarboxylate
Cat. No. B592187
M. Wt: 216.281
InChI Key: KBMQRTAUUQMJGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09371320B2
Procedure details
tert-Butyl 2-(tetrahydro-2H-pyran-4-yl)hydrazinecarboxylate (1.82 g) was dissolved in 4N hydrogen chloride-ethyl acetate solution (85 mL) under ice-cooling, and the solution was stirred overnight at room temperature. The reaction mixture was concentrated under reduced pressure to give the title compound (1.52 g).
Quantity
1.82 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[O:1]1[CH2:6][CH2:5][CH:4]([NH:7][NH:8]C(OC(C)(C)C)=O)[CH2:3][CH2:2]1.C(OCC)(=O)C.[ClH:22]>>[ClH:22].[ClH:22].[O:1]1[CH2:6][CH2:5][CH:4]([NH:7][NH2:8])[CH2:3][CH2:2]1 |f:1.2,3.4.5|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1.82 g
|
|
Type
|
reactant
|
|
Smiles
|
O1CCC(CC1)NNC(=O)OC(C)(C)C
|
|
Name
|
|
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Quantity
|
85 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCC.Cl
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the solution was stirred overnight at room temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
cooling
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The reaction mixture was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.Cl.O1CCC(CC1)NN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.52 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
